N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[4-[(2-bromobenzoyl)carbamothioylamino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H14BrN3O2S2/c20-15-5-2-1-4-14(15)17(24)23-19(26)22-13-9-7-12(8-10-13)21-18(25)16-6-3-11-27-16/h1-11H,(H,21,25)(H2,22,23,24,26)
• InChI Key: GPYUHOKTUFGOMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)C3=CC=CS3)Br
• Molecular Formula: C19H14BrN3O2S2
• DSSTOX Substance ID: DTXSID20367687
• Molecular Weight: 460.4 g/mol
• CAS RN: 6413-04-3

Description

N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide, also known as BPTC, is a chemical compound that has been extensively studied for its potential use in scientific research applications. This compound is a potent inhibitor of a specific enzyme, which makes it a valuable tool for studying the biochemical and physiological effects of the enzyme's inhibition. In

Mechanism of Action

N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide works by binding to the active site of carbonic anhydrase, preventing the enzyme from carrying out its normal function. This leads to a decrease in the production of bicarbonate ions, which are important for maintaining proper pH levels in the body. The inhibition of carbonic anhydrase by N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide can have a wide range of physiological effects, including changes in respiration, blood pH, and electrolyte balance.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide are complex and varied, depending on the specific context in which it is used. In general, the inhibition of carbonic anhydrase by N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide can lead to changes in pH, electrolyte balance, and respiration. These effects can be useful in the study of various physiological processes, including acid-base balance, renal function, and the regulation of breathing.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide in lab experiments is its potency as an inhibitor of carbonic anhydrase. This makes it a valuable tool for studying the effects of enzyme inhibition on various physiological processes. However, there are also some limitations to using N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide in lab experiments. For example, its potency can make it difficult to control the degree of enzyme inhibition, and its effects may be difficult to interpret in the context of complex physiological systems.

Future Directions

There are many potential future directions for research on N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide and its effects on carbonic anhydrase. One area of interest is the development of new compounds that are even more potent inhibitors of the enzyme. Another area of research is the study of the long-term effects of carbonic anhydrase inhibition, particularly in the context of chronic diseases such as diabetes and kidney disease. Additionally, there is potential for the use of N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide in the development of new diagnostic and therapeutic tools for these and other diseases. Overall, the study of N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide and its effects on carbonic anhydrase is an exciting area of research with many potential applications in the future.

Synthesis Methods

The synthesis of N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide involves several steps, including the reaction of 2-bromobenzoic acid with thionyl chloride to form 2-bromobenzoyl chloride. This is then reacted with 4-aminobenzenethiol to form 2-bromobenzoylthioureido-4-aminobenzene. The final step involves the reaction of this compound with 2-thiophenecarboxylic acid to form N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide. The synthesis of N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide is a complex process that requires careful attention to detail and a thorough understanding of organic chemistry.

Scientific Research Applications

N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide has been used extensively in scientific research applications, particularly in the study of the enzyme carbonic anhydrase. This enzyme plays a critical role in the regulation of pH in the body, and its inhibition can have a wide range of physiological effects. N-[4-({[(2-bromobenzoyl)amino]carbonothioyl}amino)phenyl]-2-thiophenecarboxamide has been shown to be a potent inhibitor of carbonic anhydrase, making it a valuable tool for studying the effects of enzyme inhibition on various physiological processes.